![molecular formula C17H18N2O2S B2743661 2-(Benzylthio)-1-(3-(pyridin-3-yloxy)azetidin-1-yl)ethanone CAS No. 1903057-53-3](/img/structure/B2743661.png)
2-(Benzylthio)-1-(3-(pyridin-3-yloxy)azetidin-1-yl)ethanone
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Description
2-(Benzylthio)-1-(3-(pyridin-3-yloxy)azetidin-1-yl)ethanone, also known as BZP, is a chemical compound that belongs to the class of phenylpiperazines. It is a synthetic compound that is commonly used in scientific research for its potential therapeutic applications. The purpose of
Scientific Research Applications
Synthesis of 1-Benzopyrano[2,3-c]pyrrolidines
- Application: In the synthesis of 1-benzopyrano[2,3-c]pyrrolidines, chromones with electron-withdrawing substituents react with nonstabilized azomethine ylides. This reaction involves a 1,3-dipolar cycloaddition and results in good yields of the pyrrolidines, demonstrating potential utility in organic synthesis (Sosnovskikh et al., 2014).
Stereospecific Synthesis of Pyrrolidines
- Application: Enantiomerically pure pyrrolidines can be obtained through 1,3-dipolar cycloaddition of azomethine ylides and sugar-derived enones. This method allows for controlled stereochemistry in the production of pyrrolidines, which is valuable in the development of chiral compounds (Oliveira Udry et al., 2014).
Synthesis and Evaluation as CNS Active Agents
- Application: The 2-azetidinone skeleton, derived from compounds like 2-(Benzylthio)-1-(3-(pyridin-3-yloxy)azetidin-1-yl)ethanone, has been investigated for potential use as central nervous system (CNS) active agents. These compounds have been studied for their antidepressant and nootropic activities, highlighting their potential in therapeutic applications (Thomas et al., 2016).
Development of Immunomodulatory Agents
- Application: Certain derivatives, like 1-(6-Bromo-3-methylthiazolo[3,2-a]benzimidazol-2-yl)ethanone, show significant potential as immunosuppressors and immunostimulators. This suggests that similar compounds could be developed as agents to modulate immune responses for various therapeutic purposes (Abdel‐Aziz et al., 2011).
Antimicrobial and Antitubercular Activities
- Application: Pyrimidine-azetidinone analogues have demonstrated significant antimicrobial and antitubercular activities, indicating their potential use in the treatment of bacterial and mycobacterial infections (Chandrashekaraiah et al., 2014).
Properties
IUPAC Name |
2-benzylsulfanyl-1-(3-pyridin-3-yloxyazetidin-1-yl)ethanone |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H18N2O2S/c20-17(13-22-12-14-5-2-1-3-6-14)19-10-16(11-19)21-15-7-4-8-18-9-15/h1-9,16H,10-13H2 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HMOGPRKBNISULI-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1C(CN1C(=O)CSCC2=CC=CC=C2)OC3=CN=CC=C3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H18N2O2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
314.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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